N-cyclopropyl-2-((5-((2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)acetamide

• IUPAC Name: N-cyclopropyl-2-[[5-[(2,4-dioxopyrimidin-1-yl)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C12H13N5O4S/c18-8-3-4-17(11(20)14-8)5-10-15-16-12(21-10)22-6-9(19)13-7-1-2-7/h3-4,7H,1-2,5-6H2,(H,13,19)(H,14,18,20)
• InChI Key: IJYSQQOJMOYFJO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CSC2=NN=C(O2)CN3C=CC(=O)NC3=O
• Molecular Formula: C12H13N5O4S
• Molecular Weight: 323.33 g/mol

Description

N-cyclopropyl-2-((5-((2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C12H13N5O4S and its molecular weight is 323.33. The purity is usually 95%.
BenchChem offers high-quality N-cyclopropyl-2-((5-((2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopropyl-2-((5-((2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity : This compound's utility is highlighted in the synthesis of novel chemical entities, including azetidine-2-one derivatives of 1H-benzimidazole, showcasing antimicrobial and cytotoxic activities (Noolvi et al., 2014). Similarly, research into imidazothiadiazole analogs has shown significant anticancer screening potential, particularly against breast cancer (Abu-Melha, 2021).

Pharmacological Evaluation : The pharmacological evaluation of heterocyclic derivatives, including 1,3,4-oxadiazole and pyrazoles, has shown promising results in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions, further supporting the compound's relevance in medical research (Faheem, 2018).

Antibacterial and Antifungal Activities : The compound's derivatives have been tested for antibacterial and antifungal activities, with significant efficacy against a range of microorganisms. This includes studies on 2-Mercaptobenzimidazole derivatives, which have shown promising results in combating microbial infections (Devi et al., 2022).

Anti-Inflammatory and Analgesic Properties : Further research into pyrimidine derivatives has revealed their potential anti-inflammatory and analgesic properties, indicating the compound's utility in developing new therapeutic agents (Sondhi et al., 2009).